Cas no 1509176-93-5 (Methyl 2-(2-mercapto-1h-imidazo[4,5-c]pyridin-1-yl)acetate)

• Product Name: Methyl 2-(2-mercapto-1h-imidazo[4,5-c]pyridin-1-yl)acetate
• CAS No: 1509176-93-5
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 6263718
• PubChem ID: 79296174
• Update Time: 2025-05-23

Methyl 2-(2-mercapto-1h-imidazo[4,5-c]pyridin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-sulfanyl-1H-imidazo[4,5-c]pyridin-1-yl}acetate
• EN300-800059
• CS-0347522
• 1509176-93-5
• Methyl 2-(2-mercapto-1h-imidazo[4,5-c]pyridin-1-yl)acetate
• AKOS017848709

• Inchi： 1S/C9H9N3O2S/c1-14-8(13)5-12-7-2-3-10-4-6(7)11-9(12)15/h2-4H,5H2,1H3,(H,11,15)
• InChI Key： VKPCAMKRRKRZED-UHFFFAOYSA-N
• SMILES： S=C1NC2C=NC=CC=2N1CC(=O)OC

Computed Properties

• Exact Mass: 223.04154771g/mol
• Monoisotopic Mass: 223.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-(2-mercapto-1h-imidazo[4,5-c]pyridin-1-yl)acetate

Methyl 2-(2-mercapto-1H-imidazo[4,5-c]pyridin-1-yl)acetate: A Comprehensive Overview

Methyl 2-(2-mercapto-1H-imidazo[4,5-c]pyridin-1-yl)acetate (CAS no. 1509176-93-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyridine class, which is known for its broad spectrum of pharmacological effects. The presence of a thiol group and an acetic acid methyl ester moiety in its structure enhances its reactivity and makes it a valuable scaffold for drug discovery.

The chemical structure of Methyl 2-(2-mercapto-1H-imidazo[4,5-c]pyridin-1-yl)acetate consists of a fused imidazole and pyridine ring system, interconnected by a thiazole-like bridge. This configuration allows for multiple interactions with biological targets, making it a promising candidate for developing novel therapeutic agents. The compound's molecular formula is C₉H₈N₄S₂O₂, and its molecular weight is approximately 236.31 g/mol. The presence of the thiol group (–SH) makes it susceptible to oxidation, which can be both a challenge and an opportunity in pharmaceutical applications.

Recent studies have highlighted the potential of imidazopyridine derivatives as inhibitors of various enzymes and receptors involved in inflammatory and infectious diseases. Specifically, Methyl 2-(2-mercapto-1H-imidazo[4,5-c]pyridin-1-yl)acetate has been investigated for its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, its interaction with bacterial enzymes has been explored, suggesting its potential as an antimicrobial agent.

In vitro studies have demonstrated that Methyl 2-(2-mercapto-1H-imidazo[4,5-c]pyridin-1-yl)acetate exhibits inhibitory effects on several target proteins associated with cancer cell proliferation and survival. The thiol group in its structure facilitates covalent binding to critical residues in these proteins, leading to their degradation or functional inhibition. This mechanism has been observed in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The compound's ability to selectively target cancer cells while minimizing toxicity to healthy cells makes it an attractive candidate for further development.

The synthesis of Methyl 2-(2-mercapto-1H-imidazo[4,5-c]pyridin-1-yl)acetate involves multiple steps, including condensation reactions between appropriate precursors followed by functional group modifications. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These methods are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacokinetic properties of Methyl 2-(2-mercapto-1H-imidazo[4,5-c]pyridin-1-yl)acetate are currently under investigation to determine its bioavailability, metabolic pathways, and excretion rates. Preliminary data suggest that the compound exhibits moderate solubility in water and lipids, which could influence its absorption and distribution in the body. Understanding these properties is crucial for optimizing dosing regimens and predicting potential side effects.

The safety profile of Methyl 2-(2-mercapto-1H-imidazo[4,5-c]pyridin-1-yl)acetate is another critical aspect being evaluated through toxicological studies. These studies aim to assess acute and chronic toxicity levels as well as potential long-term effects on organ systems. By conducting comprehensive safety assessments, researchers can identify any risks associated with the compound and develop strategies to mitigate them.

The potential therapeutic applications of Methyl 2-(2-mercapto-1H-imidazo[4,5-c]pyridin-1-yl)acetate extend beyond cancer treatment. Its anti-inflammatory properties make it a candidate for managing conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antimicrobial activity suggests that it could be used to develop new antibiotics or antifungal agents to combat drug-resistant pathogens.

The development of novel drug candidates like Methyl 2-(2-mercapto-1H-imidazo[4,5-c]pyridin-1-yl)acetate relies heavily on collaboration between academic researchers and pharmaceutical companies. Such partnerships facilitate the translation of laboratory findings into clinical trials, ultimately leading to the availability of new treatments for patients worldwide. The growing interest in heterocyclic compounds underscores their importance as pharmacological tools in modern medicine.

In conclusion, Methyl 2-(2-mercapto-1H-imidazo[4,5-c]pyridin-1-y acetate (CAS no. 1509176 -93 -5) is a structurally unique compound with significant potential in pharmaceutical research. Its ability to interact with multiple biological targets makes it a versatile scaffold for developing new therapeutic agents. Ongoing studies are focused on elucidating its mechanisms of action, pharmacokinetic properties, and safety profile to pave the way for future clinical applications.